2,5-difluoro-N-(2-furylmethyl)benzamide

• IUPAC Name: 2,5-difluoro-N-(furan-2-ylmethyl)benzamide
• InChI: InChI=1S/C12H9F2NO2/c13-8-3-4-11(14)10(6-8)12(16)15-7-9-2-1-5-17-9/h1-6H,7H2,(H,15,16)
• InChI Key: YHZRBIAOTMGJSY-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)C2=C(C=CC(=C2)F)F
• Molecular Formula: C12H9F2NO2
• Molecular Weight: 237.20 g/mol

Description

2,5-Difluoro-N-(2-furylmethyl)benzamide is a fluorinated benzamide derivative characterized by a benzamide core substituted with fluorine atoms at the 2- and 5-positions of the benzene ring. The N-substituent is a furylmethyl group, which introduces heteroaromatic character. Fluorinated benzamides are widely studied for their stability, bioavailability, and diverse applications, including pharmaceuticals and agrochemicals .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on the Benzamide Core

The fluorine substitution pattern and N-substituent significantly influence properties. Key comparisons include:

Compound Name	Substituent on Benzamide Core	N-Substituent	Molecular Weight (g/mol)	Notable Properties
2,5-Difluoro-N-(2-furylmethyl)benzamide	2,5-difluoro	2-furylmethyl	Not reported	Heteroaromatic substituent; potential for π-π interactions
N-Ethyl-2,5-difluorobenzamide	2,5-difluoro	Ethyl	185.17	Simpler alkyl chain; lower steric hindrance
2,5-Difluoro-N-(piperidin-4-ylmethyl)benzamide	2,5-difluoro	Piperidin-4-ylmethyl	Not reported	Aliphatic amine substituent; potential for hydrogen bonding
2,5-Difluoro-N-(2-thiomorpholinothieno[2,3-d]pyrimidin-4-yl)benzamide (8f)	2,5-difluoro	Thiomorpholinothienopyrimidinyl	Not reported	Complex heterocyclic group; m.p. 234–235°C; IR C=O stretch at 1685 cm⁻¹

Key Observations :

• Fluorine atoms at 2,5-positions likely enhance metabolic stability and lipophilicity compared to non-fluorinated analogs .

Fluorination Patterns and Physicochemical Properties

Fluorine positioning impacts electronic effects and crystal packing:

• 2,5-Difluoro substitution creates a para-difluoro motif, which may stabilize the benzene ring via electron-withdrawing effects, as seen in related compounds like diflufenican (a herbicide with 2,4-difluoro substitution) .
• In contrast, 3,5-difluoro-N-(fluorobenzyl)aniline derivatives () exhibit varied solubility and melting points due to fluorine’s impact on intermolecular forces .